6,7-Dimethyl-5-nitro-1,4-dihydroquinoxaline-2,3-dione

• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.2 g/mol
• IUPAC Name: 6,7-dimethyl-5-nitro-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C10H9N3O4/c1-4-3-6-7(8(5(4)2)13(16)17)12-10(15)9(14)11-6/h3H,1-2H3,(H,11,14)(H,12,15)
• InChI Key: CYJRVSOLVYLORV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)[N+](=O)[O-])NC(=O)C(=O)N2
• synonyms: 5-nitro-6,7-dimethyl-1,4-dihydro-2,3-quinoxalinedione; ACEA 1328; ACEA-1328

Description

6,7-Dimethyl-5-nitro-1,4-dihydroquinoxaline-2,3-dione, also known as this compound, is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,4-Dihydro-6,7-dimethylquinoxalin-2,3-dione (J. Liebigs Ann. Chem., 1982, 754-761, 10.0 g, 52.6 mmol) was added in portions over 10 minutes to concentrated nitric acid (density, 1.42 gcm-3, 100 ml) at 0° C. After 5 minutes, the cooling bath was removed and the mixture was stirred at 20° C. for 7 hours, using cooling when necessary to maintain this temperature. The solution was poured into iced water, and the resulting solid filtered off and dried under reduced pressure at 75° C. to give 1,4-dihydro-6,7-dimethyl-5-nitroquinoxalin-2,3-dione (7.44 g, 60%) as a pale yellow solid, mp 280°-290° C. (dec.) (from dimethylformamide/water).

Synthesis routes and methods II

Procedure details

To a solution of 1.90 g (10.0 mmol) of 6,7-dimethyl-1,4-dihydroquinoxaline-2,3-dione in 25 mL of H2SO4 (97%) kept in an ice bath was added dropwise 1.2 mL of HNO3 (69-70%) and the solution was stirred ;at room temperature for 48 h. It was poured into 300 mL of ice-water and stirred for 10 min. The mixture was filtered, washed with water, and dried to leave a yellow solid 1.40 g (60%). The solid was purified by DMSO/H2O precipitation followed by NaOH/HCl precipitation to leave 0.85 g of a yellow solid; mp>250° C.; 1H NMR (DMSO-d6), 2.079 (s,3), 2.246 (s,3), 7.048 (s,1), 11.770 (s,1), 12.030 (s,1). HRMS calcd. for C10H9N3O4 235.0588; found 235.0584.